Cas no 1247053-40-2 (1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine
• CAS No: 1247053-40-2
• CID: 4580334
• PubChem ID: 62679037
• Update Time: 2025-10-30

1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-5-methyl-1H-pyrazol-3-amine
• 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine (CAS No. 1247053-40-2)

1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine, with the CAS number 1247053-40-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorophenyl group and a methyl substitution on the pyrazole ring enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its unique structural features.

In recent years, the demand for fluorinated compounds like 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine has surged due to their enhanced metabolic stability and bioavailability. These properties make them invaluable in the development of new therapeutic agents. For instance, fluorinated pyrazoles are often explored for their potential in treating inflammatory diseases, neurological disorders, and even certain types of cancer. The CAS 1247053-40-2 compound is no exception, with preliminary studies suggesting its utility in modulating specific enzymatic pathways.

From a synthetic chemistry perspective, 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine is a versatile intermediate. Its amine functional group allows for further derivatization, enabling the creation of a wide array of derivatives with tailored properties. This adaptability is particularly relevant in the context of high-throughput screening and combinatorial chemistry, where rapid generation of compound libraries is essential. Moreover, the incorporation of fluorine atoms, as seen in this compound, is a strategic choice to improve lipophilicity and membrane permeability—key factors in drug design.

The agrochemical industry also benefits from compounds like 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine. Fluorinated pyrazoles are known to exhibit herbicidal, fungicidal, and insecticidal activities. As global agriculture faces challenges such as pesticide resistance and environmental concerns, the development of novel agrochemicals with improved efficacy and safety profiles becomes crucial. This compound’s structural motifs align well with these needs, making it a candidate for further investigation in crop protection formulations.

Another area of interest is the compound’s potential in material science. Fluorinated organic molecules often display unique electronic and photophysical properties, which are exploitable in the design of organic semiconductors, light-emitting diodes (LEDs), and other advanced materials. The pyrazole core in CAS 1247053-40-2 could serve as a scaffold for constructing functional materials with applications in optoelectronics and nanotechnology.

For researchers and manufacturers, sourcing high-quality 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine is critical. The compound’s purity, stability, and solubility are key parameters that influence its performance in various applications. Suppliers often provide detailed technical data sheets and analytical certificates to ensure compliance with industry standards. Additionally, advancements in green chemistry have prompted the development of more sustainable synthesis routes for such compounds, reducing environmental impact without compromising yield or quality.

In summary, 1-(4-fluorophenyl)-5-methyl-1H-pyrazol-3-amine (CAS 1247053-40-2) is a multifaceted compound with broad applicability across pharmaceuticals, agrochemicals, and materials science. Its fluorophenyl and pyrazole amine functionalities make it a valuable asset in modern chemical research. As scientific inquiry continues to uncover new uses for this molecule, its relevance in addressing contemporary challenges—from drug discovery to sustainable agriculture—will likely grow. For those interested in exploring its potential, staying updated with the latest research and patent filings is highly recommended.